3-cyclohexyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-cyclohexyl-5-[(4-hydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H17NO2S2/c18-13-8-6-11(7-9-13)10-14-15(19)17(16(20)21-14)12-4-2-1-3-5-12/h6-10,12,18H,1-5H2/b14-10-
• InChI Key: TVPWVAXJVHLONW-UVTDQMKNSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=O)C(=CC3=CC=C(C=C3)O)SC2=S
• Isomeric SMILES: C1CCC(CC1)N2C(=O)/C(=C/C3=CC=C(C=C3)O)/SC2=S
• Molecular Formula: C16H17NO2S2
• Molecular Weight: 319.4 g/mol

Description

3-cyclohexyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is also known as SCH 16 and has a molecular formula of C19H19NO2S2.

Mechanism of Action

The mechanism of action of 3-cyclohexyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that the compound may exert its therapeutic effects through the modulation of various signaling pathways. For example, it has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that this compound can exert various biochemical and physiological effects. For example, it has been shown to reduce oxidative stress and inflammation, which are both associated with various chronic diseases. The compound has also been shown to increase insulin sensitivity and reduce blood glucose levels, which may make it a potential therapeutic agent for diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 3-cyclohexyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its potential therapeutic applications, which may make it a valuable tool for studying various diseases. However, one limitation is that the compound may not be readily available, as it requires specialized synthesis methods.

Future Directions

There are several future directions for research on 3-cyclohexyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one. One area of interest is its potential use in the treatment of cancer, as it has been shown to possess antitumor properties. Another area of interest is its potential use in the treatment of diabetes, as it has been shown to increase insulin sensitivity and reduce blood glucose levels. Additionally, further studies are needed to fully understand the mechanism of action of the compound and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of 3-cyclohexyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one can be achieved through the condensation of 4-hydroxybenzaldehyde and cyclohexanone with thiosemicarbazide. The reaction is carried out in the presence of a catalyst such as acetic acid or sulfuric acid. The product is then purified through recrystallization using solvents such as ethanol or methanol.

Scientific Research Applications

3-cyclohexyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been shown to possess antitumor, anti-inflammatory, and antioxidant properties. The compound has also been studied for its potential use in the treatment of diabetes, as it has been shown to increase insulin sensitivity and reduce blood glucose levels.